(1-3)glucopentaose peracetate

• CAS No.: 142507-31-1
• Molecular Formula: C9H16N2O3
• Synonyms: (1-3)glucopentaose peracetate

Description

(1-3)Glucopentaose peracetate is a fully acetylated oligosaccharide derivative composed of five glucose units linked via β-1,3 glycosidic bonds. The peracetylation—substitution of hydroxyl groups with acetyl moieties—enhances its stability, solubility in organic solvents, and bioavailability compared to its non-acetylated counterpart . This compound is structurally significant in glycobiology and medicinal chemistry, where acetylated sugars are often employed as intermediates in synthetic pathways or prodrug formulations.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (1-3)glucopentaose peracetate with structurally or functionally related peracetylated compounds, focusing on synthesis, bioactivity, and applications.

β-D-Glucose Peracetate

• Structure: A monosaccharide derivative with all hydroxyl groups acetylated.
• Bioactivity : Glycosidation of β-D-glucose peracetate with coumarin-benzimidazole hybrids significantly enhanced anti-hepatitis C virus (HCV) activity (EC50 = 4.1 µM, 90% inhibition of viral replication) .
• Synthesis: Used as a glycosyl donor in coupling reactions, enabling the creation of bioactive conjugates.

EGCG Octa-Acetate (pEGCG)

• Structure: A fully acetylated prodrug of epigallocatechin gallate (EGCG), a green tea polyphenol.
• Bioactivity: Peracetylation improved EGCG’s stability and bioavailability, leading to enhanced anti-proliferative effects in breast cancer models (10-fold dose advantage in murine xenografts) .
• Applications: Nanoparticle-based delivery systems for cancer therapy.
• Key Difference: pEGCG is a polyphenol derivative, whereas (1-3)glucopentaose peracetate is a carbohydrate-based oligomer, suggesting divergent metabolic pathways and target mechanisms.

Xylobiose Peracetate

• Structure : A disaccharide of xylose with acetylated hydroxyl groups.
• Applications : Used to study acetyl esterase activity and carbohydrate metabolism.
• Key Difference : As a shorter-chain xylose derivative, xylobiose peracetate lacks the glucose-specific bioactivity and structural complexity of (1-3)glucopentaose peracetate.

Operculinic Acid H Peracetate

• Structure : A resin glycoside peracetate isolated from Convolvulaceae plants.
• Analytical Utility : Peracetylation facilitated structural elucidation via NMR and mass spectrometry, enabling identification of sugar moieties in complex natural products .
• Key Difference : Operculinic acid H is a macrocyclic glycolipid, whereas (1-3)glucopentaose peracetate is a linear oligosaccharide, highlighting differences in natural sourcing and functional roles.

Data Table: Comparative Overview of Peracetate Derivatives

Compound	Structure Type	Key Bioactivity/Application	Synthesis Method	Stability Features	References
(1-3)Glucopentaose peracetate	Oligosaccharide (1-3 linked glucose)	Potential antiviral/drug delivery (inferred)	Not specified	High organic solubility
β-D-Glucose peracetate	Monosaccharide	Anti-HCV activity (EC50 = 4.1 µM)	Glycosyl donor coupling	Stable in organic phases
EGCG octa-acetate (pEGCG)	Polyphenol derivative	Anti-cancer (10-fold dose advantage)	Hydroxyl group acetylation	Enhanced oral bioavailability
Xylobiose peracetate	Disaccharide (xylose)	Substrate for acetyl esterase studies	Enzymatic deacetylation	Labile to Axe2 enzyme
Operculinic acid H peracetate	Macrocyclic glycolipid	Structural analysis via NMR/MS	Natural product isolation	Stable during analysis

Key Research Findings and Implications

• Bioactivity: Peracetylation universally enhances stability and bioavailability across diverse compound classes, as seen in anti-HCV glucosides and anticancer pEGCG .
• Synthetic Utility : Acetylated sugars serve as critical intermediates in glycosylation reactions, enabling precise structural modifications for drug development .
• Analytical Applications : Peracetates are indispensable in mass spectrometry and NMR studies for resolving complex carbohydrate structures .

Q & A

Q. How can cryo-EM or X-ray crystallography be applied to study (1-3)-glucopentaose peracetate interactions with lectin receptors?

• Methodological Answer :
• Sample Preparation : Co-crystallize lectins with peracetate using vapor diffusion. Optimize cryoprotection (e.g., glycerol) for cryo-EM.
• Data Collection : Resolve structures to ≤3.0 Å; validate ligand density with simulated annealing omit maps.
• Validation : Compare binding affinities via surface plasmon resonance (SPR) .